Cas no 2228312-74-9 ([2-(Methylsulfanyl)phenyl]methyl sulfamate)

• Product Name: [2-(Methylsulfanyl)phenyl]methyl sulfamate
• CAS No: 2228312-74-9
• MF: C₈H₁₁NO₃S₂
• MW: 233.307839632034
• CID: 5865938
• PubChem ID: 165723658
• Update Time: 2025-05-26

[2-(Methylsulfanyl)phenyl]methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2228312-74-9
• EN300-2003289
• [2-(methylsulfanyl)phenyl]methyl sulfamate
• [2-(Methylsulfanyl)phenyl]methyl sulfamate

• Inchi： 1S/C8H11NO3S2/c1-13-8-5-3-2-4-7(8)6-12-14(9,10)11/h2-5H,6H2,1H3,(H2,9,10,11)
• InChI Key： NLCYTBLRLOMWEY-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC=CC=1SC

Computed Properties

• Exact Mass: 233.01803556g/mol
• Monoisotopic Mass: 233.01803556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103Ų

Additional information on [2-(Methylsulfanyl)phenyl]methyl sulfamate

Professional Introduction to [2-(Methylsulfanyl)phenyl]methyl sulfamate (CAS No. 2228312-74-9)

[2-(Methylsulfanyl)phenyl]methyl sulfamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2228312-74-9, features a unique molecular structure that makes it a subject of interest for various applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular formula of [2-(Methylsulfanyl)phenyl]methyl sulfamate can be represented as C₈H₁₁NO₃S, which highlights its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The presence of a methylsulfanyl group (–SCH₃) and a sulfamate moiety (–SO₂NH₂) contributes to its distinct chemical properties, making it a versatile intermediate in synthetic chemistry.

In recent years, [2-(Methylsulfanyl)phenyl]methyl sulfamate has been studied for its potential applications in drug discovery. The compound's structural features suggest that it may interact with biological targets in ways that could be beneficial for therapeutic purposes. Specifically, the methylsulfanyl group is known to influence the electronic properties of the molecule, which can be exploited to design compounds with enhanced binding affinity or selectivity.

One of the most promising areas of research involving [2-(Methylsulfanyl)phenyl]methyl sulfamate is its role as a precursor in the synthesis of more complex molecules. Researchers have been exploring its use in constructing heterocyclic compounds, which are widely employed in pharmaceuticals due to their diverse biological activities. The sulfamate group, in particular, has been shown to enhance the solubility and bioavailability of drug candidates, making it an attractive feature for medicinal chemists.

Recent studies have also delved into the mechanistic aspects of [2-(Methylsulfanyl)phenyl]methyl sulfamate derivatives. These investigations have revealed that modifications to the phenyl ring or the sulfamate moiety can significantly alter the compound's reactivity and biological profile. For instance, electron-withdrawing groups attached to the phenyl ring can increase the electrophilicity of the methyl sulfamate group, facilitating further functionalization and leading to novel pharmacophores.

The synthesis of [2-(Methylsulfanyl)phenyl]methyl sulfamate typically involves multi-step reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, where the methyl sulfamate group is introduced through controlled conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve more complex structural motifs.

In addition to its pharmaceutical applications, [2-(Methylsulfanyl)phenyl]methyl sulfamate has shown potential in material science. Its unique chemical properties make it a candidate for developing new materials with tailored functionalities. For example, derivatives of this compound have been investigated as components in conductive polymers or as ligands in catalytic systems.

The safety and handling of [2-(Methylsulfanyl)phenyl]methyl sulfamate are critical considerations in industrial and laboratory settings. While it is not classified as a hazardous material under standard regulations, proper protocols must be followed to ensure safe usage. This includes adequate ventilation, personal protective equipment (PPE), and adherence to good laboratory practices (GLP).

Future research directions for [2-(Methylsulfanyl)phenyl]methyl sulfamate include exploring its pharmacological effects through preclinical studies. By synthesizing analogues with varying substituents, researchers aim to identify compounds with improved efficacy and reduced side effects. Additionally, computational modeling techniques are being utilized to predict the behavior of these molecules in biological systems, which can accelerate the drug discovery process.

The impact of [2-(Methylsulfanyl)phenyl]methyl sulfamate on scientific research is expected to grow as more applications are uncovered. Its versatility as a synthetic intermediate and its potential therapeutic benefits position it as a valuable asset in both academic and industrial laboratories. As advancements continue in chemical biology and medicinal chemistry, this compound will likely play an increasingly important role in shaping future innovations.